Cas no 198633-76-0 (2-Fluoro-6-methylbenzonitrile)

2-Fluoro-6-methylbenzonitrile Properties

Names and Identifiers

• 2-Fluoro-6-methylbenzonitrile
• Benzonitrile,2-fluoro-6-methyl-
• 2-Cyano-3-fluorotoluene
• 6-Fluoro-o-tolunitrile
• 2-Cyano-3-fluorotoluene, 6-Fluoro-o-tolunitrile
• Benzonitrile, 2-fluoro-6-methyl-
• 2-Fluoro-6-methyl-benzonitrile
• PubChem4790
• 2-fluro-6-methylbenzonitrile
• KSC497I4N
• 2-fluoro-6-methylbenzonitrile;
• UCSKOUQDVWADGZ-UHFFFAOYSA-N
• BCP24602
• 6-fluoro-2-methylbenzenecarbonitrile
• SBB064355
• CL8167
• 2-Fluoro-
• 198633-76-0
• SCHEMBL286715
• AC-4082
• DTXSID60595528
• GEO-02692
• AM61822
• PS-9120
• Z432098866
• FT-0650542
• 2-Fluoro-6-methylbenzonitrile, 97%
• SY064719
• AKOS005063895
• CS-W013355
• EN300-43126
• W-200200
• F1123
• A4351
• MFCD06660277
• DB-011037
• +Expand

• MDL： MFCD06660277
• InChIKey： UCSKOUQDVWADGZ-UHFFFAOYSA-N
• Inchi： 1S/C8H6FN/c1-6-3-2-4-8(9)7(6)5-10/h2-4H,1H3
• SMILES： FC1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C#N

Computed Properties

• Exact Mass: 135.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 135.048427358g/mol
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.00578
• PSA: 23.79000
• Boiling Point: 207.4℃ at 760 mmHg
• Melting Point: 44.0 to 48.0 deg-C
• Flash Point: Fahrenheit: 194 ° f
  Celsius: 90 ° c
  

2-Fluoro-6-methylbenzonitrile Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26-39
• Safety Instruction： 26-39
• Risk Phrases：R37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 37/38-41
• Signal Word：Danger
• HazardClass：6.1

2-Fluoro-6-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides